Cas no 36778-56-0 (2-Isopropyl-5-methyl-4-nitrophenol)

• Product Name: 2-Isopropyl-5-methyl-4-nitrophenol
• CAS No: 36778-56-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD00463511
• CID: 2939666
• PubChem ID: 713200
• Update Time: 2025-06-09

2-Isopropyl-5-methyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-5-methyl-4-nitrophenol
• 5-methyl-4-nitro-2-(propan-2-yl)phenol
• MFCD00463511
• 36778-56-0
• AKOS003237465
• CS-0317949
• H34333
• SCHEMBL11578333
• ALBB-024065
• LS-07733
• 5-methyl-4-nitro-2-propan-2-ylphenol
• phenol, 5-methyl-2-(1-methylethyl)-4-nitro-
• STK664450

• MDL： MFCD00463511
• Inchi： 1S/C10H13NO3/c1-6(2)8-5-9(11(13)14)7(3)4-10(8)12/h4-6,12H,1-3H3
• InChI Key： OGPLVXFNLLOORV-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C=C1C(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.08954328Da
• Monoisotopic Mass: 195.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.1Ų

Additional information on 2-Isopropyl-5-methyl-4-nitrophenol

Introduction to 2-Isopropyl-5-methyl-4-nitrophenol (CAS No. 36778-56-0) and Its Emerging Applications in Chemical Biology

2-Isopropyl-5-methyl-4-nitrophenol, identified by the Chemical Abstracts Service Number (CAS No.) 36778-56-0, is a nitro-substituted phenolic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its isopropyl and methyl substituents on the aromatic ring and a nitro group at the para position relative to the hydroxyl group, exhibits a range of biochemical activities that make it a valuable scaffold for drug discovery and mechanistic studies.

The nitrophenol moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets through hydrogen bonding, redox reactivity, and hydrophobic effects. The presence of both electron-donating (hydroxyl and isopropyl groups) and electron-withdrawing (nitro group) functionalities in 2-isopropyl-5-methyl-4-nitrophenol creates a complex interplay of electronic effects, which can modulate its reactivity and binding affinity to biological macromolecules. This balance has been exploited in various research contexts, from antimicrobial applications to potential anticancer therapies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of 2-isopropyl-5-methyl-4-nitrophenol with biological targets. Studies have demonstrated that the compound can exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further investigation in therapeutic development. For instance, preliminary in vitro studies suggest that this compound may interfere with the activity of enzymes involved in inflammatory pathways, such as lipoxygenases and cyclooxygenases, which are implicated in various chronic diseases.

The isopropyl group at the 2-position of the phenol ring contributes to the compound's solubility and bioavailability, while the methyl group at the 5-position further stabilizes its aromatic structure. These structural features are critical for optimizing pharmacokinetic profiles, ensuring that the compound can reach its intended biological target effectively. Additionally, the nitro group's ability to undergo reduction or oxidation provides a versatile chemical handle for designing prodrugs or bioactivatable derivatives, which could enhance therapeutic efficacy while minimizing side effects.

In light of these properties, researchers have been exploring 2-isopropyl-5-methyl-4-nitrophenol as a potential lead compound for developing novel therapeutics. For example, its structural motif has been compared to existing drugs used in treating neurological disorders, where nitroaromatic compounds are known to modulate neurotransmitter activity. The unique combination of substituents in this molecule allows for fine-tuning of its pharmacological properties, making it an attractive candidate for structure-activity relationship (SAR) studies.

The synthesis of 2-isopropyl-5-methyl-4-nitrophenol involves multi-step organic transformations that highlight its synthetic accessibility. Researchers have reported efficient synthetic routes that incorporate Friedel-Crafts alkylation followed by nitration and selective reduction steps. These methods not only provide high yields but also allow for scalability, which is essential for industrial applications. The ability to modify the substituents while maintaining core structural integrity offers flexibility in drug design pipelines.

From a mechanistic standpoint, the redox-active nature of the nitro group in 2-isopropyl-5-methyl-4-nitrophenol has been investigated as a potential tool for studying oxidative stress-related diseases. Nitric oxide (NO) donors derived from nitroaromatic compounds have shown promise in preclinical models of cardiovascular diseases and neurodegeneration. By understanding how this compound interacts with cellular redox systems, scientists can develop strategies to harness its therapeutic potential while mitigating any potential toxicity.

The growing interest in natural product-inspired scaffolds has also led to investigations into derivatives of 2-isopropyl-5-methyl-4-nitrophenol that mimic bioactive molecules found in plants or microorganisms. By leveraging computational screening tools alongside experimental validation, researchers aim to identify novel analogs with enhanced biological activity. This approach aligns with the broader trend toward green chemistry initiatives, where sustainable synthesis methods are prioritized alongside pharmacological innovation.

In conclusion,2-isopropyl-5-methyl-4-nitrophenol (CAS No. 36778-56-0) represents a fascinating compound with diverse applications in chemical biology and drug discovery. Its unique structural features enable interactions with multiple biological targets, making it a versatile scaffold for developing new therapeutics. As research continues to uncover its mechanistic details and synthetic possibilities,this molecule is poised to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.